Cas no 226942-29-6 (6-Bromo-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 6-Bromo-1,2,3,4-tetrahydroisoquinoline
• CAS No: 226942-29-6
• MF: C₉H₁₀BrN
• MW: 212.086401462555
• MDL: MFCD07374370
• CID: 252396
• PubChem ID: 15885183
• Update Time: 2025-05-28

6-Bromo-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-1,2,3,4-tetrahydroisoquinoline
• 6-Bromo-1,2,3,4-tetrahydroisoquinoline hydrochloride
• Isoquinoline, 6-bromo-1,2,3,4-tetrahydro-
• 6-BROMO-1,2,3,4-TETRAHYDRO-ISOQUINOLINE
• Isoquinoline,6-bromo-1,2,3,4-tetrahydro
• 6-BROMO-1,2,3,4-TETRA HYDRO ISO QUINOLINE
• AMOT0184
• URDGCPQHZSDBRG-UHFFFAOYSA-N
• BCP07129
• BDBM50342652
• 6-Bromo-1,2,3,4-tetrahydroisoquin
• TRA0065873
• TRA0011825
• RP04823
• PB30910

• MDL： MFCD07374370
• Inchi： 1S/C9H10BrN/c10-9-2-1-8-6-11-4-3-7(8)5-9/h1-2,5,11H,3-4,6H2
• InChI Key： URDGCPQHZSDBRG-UHFFFAOYSA-N
• SMILES： BrC1C=CC2CNCCC=2C=1

Computed Properties

• Exact Mass: 211.00000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Topological Polar Surface Area: 12

Experimental Properties

• Density: 1.428
• Boiling Point: 283 ºC
• Flash Point: 125 ºC
• PSA: 12.03000
• LogP: 2.42360

6-Bromo-1,2,3,4-tetrahydroisoquinoline Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Additional information on 6-Bromo-1,2,3,4-tetrahydroisoquinoline

Comprehensive Guide to 6-Bromo-1,2,3,4-tetrahydroisoquinoline (CAS No. 226942-29-6): Properties, Applications, and Research Insights

6-Bromo-1,2,3,4-tetrahydroisoquinoline (CAS No. 226942-29-6) is a brominated derivative of tetrahydroisoquinoline, a scaffold of significant interest in medicinal chemistry and organic synthesis. This compound, often abbreviated as 6-Br-THIQ, features a bromine atom at the 6-position of the tetrahydroisoquinoline ring, enhancing its reactivity and utility in cross-coupling reactions. Researchers and pharmaceutical developers frequently explore 6-Bromo-1,2,3,4-tetrahydroisoquinoline for its role in constructing complex alkaloids and bioactive molecules, aligning with the growing demand for novel drug candidates and small-molecule modulators.

The structural uniqueness of 6-Bromo-1,2,3,4-tetrahydroisoquinoline makes it a valuable intermediate in palladium-catalyzed reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in modern drug discovery, particularly for central nervous system (CNS) targeting compounds. Recent trends in AI-driven drug design and high-throughput screening have further amplified interest in brominated heterocycles like 6-Br-THIQ, as they serve as versatile building blocks for fragment-based drug discovery (FBDD).

From a synthetic perspective, CAS No. 226942-29-6 is often employed to introduce the tetrahydroisoquinoline moiety into larger molecular frameworks. This moiety is prevalent in natural products and FDA-approved drugs, such as antihypertensive agents and dopamine receptor ligands. The bromine atom’s presence facilitates further functionalization, enabling the creation of structure-activity relationship (SAR) libraries. Such libraries are critical for optimizing drug efficacy and selectivity, addressing current challenges in personalized medicine.

Beyond pharmaceuticals, 6-Bromo-1,2,3,4-tetrahydroisoquinoline has garnered attention in material science for designing organic electronic materials. Its rigid, aromatic-rich structure contributes to charge transport properties, making it a candidate for organic light-emitting diodes (OLEDs) and photovoltaic devices. This dual applicability in life sciences and advanced materials underscores its interdisciplinary relevance.

Environmental and green chemistry considerations are also shaping the use of 6-Br-THIQ. Researchers are exploring catalyst-free and solvent-free synthetic routes to minimize waste, aligning with sustainable development goals (SDGs). Innovations like microwave-assisted synthesis and flow chemistry are being tested to improve the efficiency of producing CAS No. 226942-29-6, reducing energy consumption and reaction times.

In summary, 6-Bromo-1,2,3,4-tetrahydroisoquinoline (CAS No. 226942-29-6) is a multifaceted compound bridging drug discovery, material innovation, and sustainable chemistry. Its adaptability to modern synthetic techniques and alignment with cutting-edge research trends ensure its continued prominence in scientific literature and industrial applications.